Cas no 2308-38-5 (Butanoic acid,1,1-dimethylethyl ester)

• Product Name: Butanoic acid,1,1-dimethylethyl ester
• CAS No: 2308-38-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 257369
• PubChem ID: 61297
• Update Time: 2025-09-27

Butanoic acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,1,1-dimethylethyl ester
• tert-butyl butanoate
• CH3CH2CH2C(O)OC(CH3)3
• tert-Butyl butyrate
• NSC53778
• TWBUVVYSQBFVGZ-UHFFFAOYSA-N
• butanoic acid tert-butyl ester
• starbld0037796
• NSC 53778
• 1,1-Dimethylethyl butanoate
• Butanoic acid, 1,1-dimethylethyl ester
• tert-Butyl butyrate #
• AKOS013211827
• t-butyl butyrate
• butyric acid tert-butyl ester
• AI3-06048
• SCHEMBL10446
• DTXSID40177649
• NSC-53778
• 2308-38-5

• Inchi： 1S/C8H16O2/c1-5-6-7(9)10-8(2,3)4/h5-6H2,1-4H3
• InChI Key： TWBUVVYSQBFVGZ-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.9

Experimental Properties

• Density: 0.8836 (estimate)
• Melting Point: -88.07°C (estimate)
• Boiling Point: 136.25°C
• Flash Point: 39.1°C
• Refractive Index: 1.3790 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters